2-Mercapto-3-methoxyphenol

• Molecular Formula: C7H8O2S
• Molecular Weight: 156.20 g/mol
• IUPAC Name: 3-methoxy-2-sulfanylphenol
• InChI: InChI=1S/C7H8O2S/c1-9-6-4-2-3-5(8)7(6)10/h2-4,8,10H,1H3
• InChI Key: VJHQXYPNGOYFBS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1S)O

Description

2-Mercapto-3-methoxyphenol is a useful research compound. Its molecular formula is C7H8O2S and its molecular weight is 156.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N-ethyldiisopropylamine (12.9 mL) and 2-mercapto-6-methoxyphenol (9.8 g) synthesized in Reference Example 8(4) were added in that order to a methanol (180 mL) solution of the compound obtained in the above (4), and stirred at room temperature for 14 hours. The reaction solvent was evaporated off under reduced pressure, the residue was dissolved in ethyl acetate, and extracted twice with distilled water. The organic layer was dried with magnesium sulfate, and the solvent was evaporated off under reduced pressure. The obtained residue was purified by NH silica gel column chromatography (chloroform 100%) to obtain the intended compound (28.7 g, 100%).